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Abstract
N(4),O(2')-Dimethylcytidine (m⁴Cm) is a modified ribonucleoside, a derivative of cytidine with

methyl groups attached at the N4 position of the cytosine base and the 2'-hydroxyl group of the

ribose sugar. This modification is found in ribosomal RNA (rRNA), where it plays a role in fine-

tuning ribosome structure and function.[1] This technical guide provides a detailed overview of

the known physicochemical properties of N(4),O(2')-Dimethylcytidine, outlines relevant

experimental protocols for its characterization, and illustrates its biological context. This

document is intended to serve as a valuable resource for researchers in the fields of

biochemistry, molecular biology, and drug development who are investigating the roles of

modified nucleosides in biological systems.

Physicochemical Properties
The following tables summarize the key physicochemical properties of N(4),O(2')-

Dimethylcytidine.
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Table 1: General and Physical Properties
Property Value Source

Chemical Name N(4),O(2')-Dimethylcytidine -

Abbreviation m⁴Cm [1]

Molecular Formula C₁₁H₁₇N₃O₅ [2][3]

Molecular Weight 271.27 g/mol [2][3][4]

CAS Number 13048-95-8 [2][3]

Appearance Solid (presumed) -

Melting Point Data not available -

Boiling Point Data not available -

Table 2: Solubility and pKa
Property Value Notes

Solubility

No specific data is available for

N(4),O(2')-Dimethylcytidine.

For the structurally related N4-

acetylcytidine, solubility is ~2

mg/mL in PBS (pH 7.2) and ~1

mg/mL in DMSO.[5]

This information is for a related

compound and should be used

as an estimation with caution.

pKa

No experimental data is

available. Computational

studies on related modified

nucleobases suggest that

methylation at the N4 position

can influence the pKa of the

cytidine base.[6][7]

The pKa is a critical parameter

for understanding ionization

state at physiological pH.

Table 3: Spectroscopic Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubs.rsc.org/en/content/articlepdf/2021/sc/d1sc01972d
https://pubchem.ncbi.nlm.nih.gov/compound/Cytidine_-N-methyl-2_-O-methyl
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21331815.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Cytidine_-N-methyl-2_-O-methyl
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21331815.htm
https://www.medchemexpress.com/n4-n4-dimethylcytidine.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cytidine_-N-methyl-2_-O-methyl
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21331815.htm
https://cdn.caymanchem.com/cdn/insert/35219.pdf
https://pubs.acs.org/doi/10.1021/acs.jpca.1c10905
http://schlegelgroup.wayne.edu/Pub_folder/444.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082665?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectrum Data Notes

UV/Vis (λmax)

No specific data is available for

N(4),O(2')-Dimethylcytidine.

For the related N4-

acetylcytidine, λmax values of

215, 247, and 299 nm have

been reported.[5] Another

study reports a λmax of 302

nm for N4-acetylcytidine.[8]

The UV absorbance spectrum

is useful for quantification and

purity assessment.

¹H NMR

Specific chemical shift data is

not readily available in the

public domain but may be

found in the supplementary

materials of cited literature.[9]

[10]

¹H NMR is essential for

structural elucidation.

¹³C NMR

Specific chemical shift data is

not readily available in the

public domain. The

SpectraBase database may

contain the ¹³C NMR spectrum

for the related N4-methyl-2'-

methoxycytidine, requiring an

account for full access.[11]

¹³C NMR provides detailed

information on the carbon

skeleton.

Mass Spectrometry

High-resolution mass

spectrometry (HRMS) has

been used to confirm the mass

of related modified

nucleosides.[1][9][12]

HRMS provides the exact

mass, confirming the elemental

composition.

Experimental Protocols
This section details the methodologies for key experiments related to the synthesis and

characterization of N(4),O(2')-Dimethylcytidine.
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Synthesis of N(4),O(2')-Dimethylcytidine
While a specific, detailed protocol for the synthesis of N(4),O(2')-Dimethylcytidine was not

found in the immediate search results, a general synthetic strategy can be inferred from the

synthesis of other N4- and 2'-O-methylated cytidine analogues.[9][10] The synthesis would

likely involve a multi-step process starting from a protected cytidine derivative.

Materials:

Protected cytidine (e.g., with silyl protecting groups for the 3' and 5' hydroxyls)

Methylating agent for the N4 position (e.g., methylamine)

Methylating agent for the 2'-hydroxyl group (e.g., methyl iodide)

Base (e.g., sodium hydride)

Solvents (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Pyridine)

Reagents for protection and deprotection (e.g., TBDMS-Cl, TBAF)

Silica gel for column chromatography

HPLC system for purification

General Procedure:

Protection of Cytidine: The 3' and 5' hydroxyl groups of cytidine are protected using a

suitable protecting group, such as a silyl ether (e.g., TBDMS).

N4-Methylation: The exocyclic amine at the N4 position is methylated. This can be achieved

by first activating the C4 position followed by reaction with methylamine.[10]

2'-O-Methylation: The 2'-hydroxyl group is then methylated using a methylating agent like

methyl iodide in the presence of a base such as sodium hydride.[10]

Deprotection: The protecting groups on the 3' and 5' hydroxyls are removed.
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Purification: The final product is purified using silica gel column chromatography followed by

reversed-phase high-performance liquid chromatography (HPLC).[10]

Determination of Solubility
A general protocol for determining the solubility of a test chemical can be adapted for

N(4),O(2')-Dimethylcytidine.

Materials:

N(4),O(2')-Dimethylcytidine

Solvents of interest (e.g., water, PBS, DMSO, ethanol)

Vortex mixer

Centrifuge

HPLC or UV-Vis spectrophotometer

Procedure:

Preparation of Saturated Solution: An excess amount of solid N(4),O(2')-Dimethylcytidine is

added to a known volume of the solvent in a vial.

Equilibration: The mixture is agitated (e.g., by vortexing or shaking) at a constant

temperature for a set period (e.g., 24 hours) to ensure equilibrium is reached.

Separation of Undissolved Solid: The suspension is centrifuged at high speed to pellet the

undissolved solid.

Quantification: A known volume of the supernatant is carefully removed and diluted. The

concentration of the dissolved compound is then determined using a suitable analytical

method, such as HPLC with a standard curve or UV-Vis spectrophotometry if the molar

extinction coefficient is known.

Determination of pKa
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The pKa of the cytidine base can be determined experimentally using NMR or UV-Vis

spectrophotometry.

Procedure (UV-Vis Spectrophotometry):

Preparation of Buffer Solutions: A series of buffer solutions with a range of known pH values

(e.g., from pH 2 to 12) are prepared.

Sample Preparation: A stock solution of N(4),O(2')-Dimethylcytidine is prepared and diluted

to a constant final concentration in each of the buffer solutions.

UV-Vis Measurement: The UV-Vis absorbance spectrum of each sample is recorded.

Data Analysis: The absorbance at a wavelength where the protonated and deprotonated

forms of the molecule have different extinction coefficients is plotted against the pH. The pKa

is the pH at which the inflection point of the resulting sigmoidal curve occurs.

Mass Spectrometry Analysis
Liquid chromatography-electrospray ionization-tandem mass spectrometry (LC-ESI-MS/MS) is

a powerful technique for the identification and quantification of modified nucleosides.[1]

Procedure:

Sample Preparation: N(4),O(2')-Dimethylcytidine is dissolved in a suitable solvent compatible

with the LC-MS system.

Liquid Chromatography (LC) Separation: The sample is injected into an HPLC system,

typically with a C18 reversed-phase column, to separate it from any impurities. A gradient of

an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g.,

acetonitrile or methanol) is used for elution.

Mass Spectrometry (MS) Detection: The eluent from the LC is introduced into the

electrospray ionization source of the mass spectrometer.

Data Acquisition: The mass spectrometer is operated in positive ion mode to detect the

protonated molecule [M+H]⁺. High-resolution mass spectrometry can be used to confirm the
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elemental composition. Tandem mass spectrometry (MS/MS) can be performed to obtain

fragment ions for structural confirmation.

Biological Context and Workflow Visualization
N(4),O(2')-Dimethylcytidine is a post-transcriptional modification found in the 16S ribosomal

RNA of organisms like Escherichia coli.[1][13] This modification is introduced by a specific S-

adenosyl-L-methionine (SAM)-dependent methyltransferase. Its presence in the P site of the

ribosome is thought to fine-tune the local structure, thereby modulating the fidelity of decoding

during protein synthesis.[1]

The following diagram illustrates the biosynthesis and functional role of N(4),O(2')-

Dimethylcytidine in the ribosome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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